Resolvin E1-d4
Description
Resolvin E1-d4 (RvE1-d4) is intended for use as an internal standard for the quantification of RvE1 by GC- or LC-MS. RvE1 is a trihydroxy eicosapentaenoic acid (EPA; Item No. 90110) metabolite that has been identified in mouse inflammatory exudates and in human plasma when subjects are treated with both aspirin and supplemental EPA. RvE1 promotes inflammatory resolution in numerous disease models, including experimental colitis, asthma, atherosclerosis, type 2 diabetes, and HSV-1-induced stromal keratitis.
Properties
Molecular Formula |
C20H26D4O5 |
|---|---|
Molecular Weight |
354.5 |
InChI |
InChI=1S/C20H30O5/c1-2-17(21)11-8-5-9-14-18(22)12-6-3-4-7-13-19(23)15-10-16-20(24)25/h3-9,11-13,17-19,21-23H,2,10,14-16H2,1H3,(H,24,25)/b4-3+,9-5-,11-8+,12-6+,13-7-/t17-,18+,19-/m1/s1/i5D,7D,9D,13D |
InChI Key |
AOPOCGPBAIARAV-VUOMCXAQSA-N |
SMILES |
CC[C@@H](O)/C=C/C([2H])=C([2H])C[C@@H](O)/C=C/C=C/C([2H])=C([2H])[C@@H](O)CCCC(O)=O |
Synonyms |
RvE1-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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